Cas no 2097933-57-6 (N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide)

• Product Name: N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
• CAS No: 2097933-57-6
• MF: C₂₁H₂₁N₅O₃
• MW: 391.423144102097
• CID: 5337986
• Update Time: 2025-05-23

N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-(benzyloxy)pyrimidin-4-yl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)propanamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(6-phenylmethoxypyrimidin-4-yl)propanamide
• N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide

• Inchi： 1S/C21H21N5O3/c1-14(26-20(27)10-9-17(25-26)16-7-8-16)21(28)24-18-11-19(23-13-22-18)29-12-15-5-3-2-4-6-15/h2-6,9-11,13-14,16H,7-8,12H2,1H3,(H,22,23,24,28)
• InChI Key： USUYTARMHHGYFP-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1C(C(NC1C=C(N=CN=1)OCC1C=CC=CC=1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 669
• XLogP3: 2
• Topological Polar Surface Area: 96.8

Additional information on N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide

Comprehensive Analysis of N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide (CAS No. 2097933-57-6)

In the rapidly evolving field of medicinal chemistry, N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide (CAS No. 2097933-57-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and pyridazine core structures, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its benzyloxy and cyclopropyl functional groups, which contribute to its distinct pharmacological properties.

The compound's CAS number 2097933-57-6 serves as a critical identifier in chemical databases, facilitating its tracking in global research initiatives. Its complex nomenclature, N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide, reflects its intricate molecular architecture, combining a pyrimidine scaffold with a propanamide linker. This structural complexity has sparked discussions in scientific forums about its synthetic accessibility and potential as a kinase inhibitor or allosteric modulator, topics frequently searched in AI-driven literature reviews.

Recent trends in pharmaceutical research highlight growing interest in small molecule therapeutics targeting protein-protein interactions, and this compound's dihydropyridazinone moiety positions it as a promising candidate. Computational studies suggest its potential bioavailability and blood-brain barrier permeability, making it relevant to neurodegenerative disease research—a hot topic in current medical literature. The benzyl-protected hydroxyl group introduces interesting possibilities for prodrug development, addressing common challenges in drug delivery optimization.

From a synthetic chemistry perspective, the cyclopropyl substituent in N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide presents intriguing stereochemical considerations. This feature aligns with current industry focus on three-dimensional molecular complexity in drug design, as evidenced by numerous patent applications. The compound's oxo-dihydropyridazine component is particularly noteworthy, as this heterocycle appears in several FDA-approved drugs, driving organic chemists' interest in its synthetic manipulation.

In the context of preclinical research, CAS 2097933-57-6 has shown promising in vitro activity in various biochemical assays, though comprehensive structure-activity relationship studies remain ongoing. Its propanamide linker offers potential for molecular hybridization strategies, a technique gaining traction in multi-target drug design. These aspects make it a frequent subject in medicinal chemistry webinars and drug discovery conferences, where researchers discuss innovative approaches to lead compound optimization.

The pharmaceutical industry's shift toward targeted therapies has increased scrutiny of compounds like N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide. Its pyrimidine-pyridazine hybrid structure offers potential for selective enzyme inhibition, a property highly sought after in precision medicine applications. Recent publications have explored its possible role in modulating cell signaling pathways, connecting it to trending research areas like immuno-oncology and metabolic disorder therapeutics.

Analytical characterization of 2097933-57-6 presents unique challenges due to its heterocyclic complexity. Advanced techniques such as LC-MS and NMR spectroscopy are typically employed for quality control, reflecting the compound's importance in high-throughput screening libraries. The benzyloxy group introduces distinctive fragmentation patterns in mass spectrometry, a topic of particular interest in analytical chemistry circles and frequently searched in scientific databases.

As the scientific community continues to explore N-[6-(benzyloxy)pyrimidin-4-yl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide, its potential applications in fragment-based drug discovery are becoming apparent. The molecule's privileged structure characteristics make it valuable for chemical biology studies, particularly in proteomics research. These applications align with current industry priorities in biomarker discovery and personalized medicine, ensuring its continued relevance in pharmaceutical innovation.